Cas no 14907-99-4 (Picras-3-en-21-oicacid,3,11,12-tris(acetyloxy)-13,20-epoxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxo-,methyl ester, (11b,12a,15b)- (9CI))

• Product Name: Picras-3-en-21-oicacid,3,11,12-tris(acetyloxy)-13,20-epoxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxo-,methyl ester, (11b,12a,15b)- (9CI)
• CAS No: 14907-99-4
• MF: C₃₂H₃₈O₁₄
• MW: 646.635731220245
• CID: 164798
• PubChem ID: 167190
• Update Time: 2025-04-19

Picras-3-en-21-oicacid,3,11,12-tris(acetyloxy)-13,20-epoxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxo-,methyl ester, (11b,12a,15b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oicacid,3,11,12-tris(acetyloxy)-13,20-epoxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxo-,methyl ester, (11b,12a,15b)- (9CI)
• 11,12-diacetoxybrusatol-3-yl acetate
• Picras-3-en-21-oicacid,3,11,12-tris(acetyloxy)-13,20-epoxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxo-,methyl ester, (11b,
• Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12-trihydroxy-15-((3-methyl-1-oxo-2-butenyl)oxy)-2,16-dioxo-, methyl ester, triacetate (11beta,12alpha,15beta)-
• DTXSID80933544
• 14907-99-4
• Brusatol triacetate
• Methyl 3,11,12-tris(acetyloxy)-15-[(3-methylbut-2-enoyl)oxy]-2,16-dioxo-13,20-epoxypicras-3-en-21-oate

• Inchi： 1S/C32H38O14/c1-13(2)9-21(37)46-24-26-31-12-41-32(26,29(39)40-8)27(44-17(6)35)23(43-16(5)34)25(31)30(7)11-19(36)22(42-15(4)33)14(3)18(30)10-20(31)45-28(24)38/h9,18,20,23-27H,10-12H2,1-8H3/t18-,20+,23+,24+,25+,26+,27?,30-,31+,32-/m0/s1
• InChI Key： GHLQMCNLHRHSCF-MDOUDAHOSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H](C([C@]1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)OC(/C=C(\C)/C)=O)OC(C)=O)OC(C)=O)=O)OC(C)=O

Computed Properties

• Exact Mass: 646.22614
• Monoisotopic Mass: 646.22615588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 184.1